![molecular formula C21H21F3N6O2 B2981390 2-(1-oxo-1-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-yl)-6-(1H-pyrazol-1-yl)pyridazin-3(2H)-one CAS No. 1396866-05-9](/img/structure/B2981390.png)
2-(1-oxo-1-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-yl)-6-(1H-pyrazol-1-yl)pyridazin-3(2H)-one
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Description
2-(1-oxo-1-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-yl)-6-(1H-pyrazol-1-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C21H21F3N6O2 and its molecular weight is 446.434. The purity is usually 95%.
The exact mass of the compound 2-(1-oxo-1-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-yl)-6-(1H-pyrazol-1-yl)pyridazin-3(2H)-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
- The compound’s structural features suggest potential cardiovascular applications. Researchers investigate its effects on blood pressure regulation, vascular function, and cardiac health. It may act as a vasodilator or modulate ion channels involved in heart function .
- Given its resemblance to certain antihypertensive drugs, scientists explore whether this compound could serve as a novel antihypertensive agent. Its piperazine moiety and furan ring may interact with renin-angiotensin-aldosterone system components .
- The trifluoromethyl-substituted phenyl group suggests potential central nervous system (CNS) activity. Researchers investigate its effects on neurotransmitter receptors, neuroinflammation, and neuroprotection. It might be relevant for conditions like anxiety, depression, or neurodegenerative diseases .
- The pyrazolyl and pyridazinone moieties hint at potential anticancer activity. Scientists explore its effects on cancer cell lines, tumor growth, and apoptosis pathways. It could be a lead compound for developing novel chemotherapeutic agents .
- Researchers consider this compound for drug delivery due to its lipophilic nature and stability. It could serve as a carrier for poorly soluble drugs or targeted therapies. Formulating it into nanoparticles or micelles enhances drug bioavailability .
- Investigating its interactions with enzymes (e.g., kinases, proteases) provides insights into its mechanism of action. It may inhibit specific enzymes involved in disease pathways. Researchers explore its potential as a chemical probe or therapeutic agent .
Cardiovascular Research
Antihypertensive Agent Development
Neuropharmacology and CNS Disorders
Anticancer Properties
Drug Delivery Systems
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
2-[1-oxo-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-yl]-6-pyrazol-1-ylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F3N6O2/c1-15(30-19(31)7-6-18(26-30)29-9-3-8-25-29)20(32)28-12-10-27(11-13-28)17-5-2-4-16(14-17)21(22,23)24/h2-9,14-15H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEVIJWBVIYZSMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)C2=CC=CC(=C2)C(F)(F)F)N3C(=O)C=CC(=N3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F3N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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